4-(2-Chlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione

• IUPAC Name: 4-[(2-chlorophenyl)methyl]-1-oxo-1,4-thiazinane-3,5-dione
• InChI: InChI=1S/C11H10ClNO3S/c12-9-4-2-1-3-8(9)5-13-10(14)6-17(16)7-11(13)15/h1-4H,5-7H2
• InChI Key: JQAKKRSIEOYCPN-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)CS1=O)CC2=CC=CC=C2Cl
• Molecular Formula: C11H10ClNO3S
• DSSTOX Substance ID: DTXSID401183100
• Molecular Weight: 271.72 g/mol
• CAS RN: 338793-65-0

Description

The compound 4-(2-Chlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione is a chemical entity that appears to be related to a class of heterocyclic compounds that have been synthesized and studied for various biological activities. Although the exact compound is not directly mentioned in the provided papers, the structural motifs and synthetic methods described can provide insights into its potential characteristics and synthesis.

Synthesis Analysis

The synthesis of related compounds involves the formation of heterocyclic rings containing sulfur and nitrogen atoms. For instance, the synthesis of 2-(m-Chlorobenzyl)-4-substituted-7-methyl-1,1,3-trioxo-pyrazolo[4,5-e][1,2,4]thiadiazines involves the construction of a thiadiazine ring, which is structurally similar to the thiazinane ring in the compound of interest . The synthesis typically requires the reaction of suitable precursors under controlled conditions, often involving cyclization steps and the introduction of substituents like chlorobenzyl groups.

Molecular Structure Analysis

The molecular structure of compounds similar to this compound can be elucidated using spectroscopic methods such as NMR and mass spectrometry, as well as X-ray crystallography . These techniques allow for the determination of the spatial arrangement of atoms within the molecule and the confirmation of the presence of specific functional groups and substituents.

Chemical Reactions Analysis

The reactivity of such compounds is influenced by the presence of the heterocyclic core and the substituents attached to it. For example, the presence of a chlorobenzyl group can facilitate further chemical transformations through nucleophilic substitution reactions . The thiadiazinone moiety in related compounds has been shown to react with organostannanes in the presence of palladium catalysts to yield substituted thiadiazinones .

Physical and Chemical Properties Analysis

The physical and chemical properties of heterocyclic compounds like this compound are influenced by their molecular structure. The presence of electronegative atoms such as chlorine can affect the compound's polarity, solubility, and reactivity. The crystalline structure can also impact the melting point and stability of the compound. The supramolecular interactions, such as hydrogen bonding and π-π stacking, play a role in the solid-state packing of these molecules .

Mechanism of Action

Target of Action

The primary target of 4-(2-Chlorobenzyl)-1λ~4~,4-thiazinane-1,3,5-trione is the DsbB protein . This protein plays a crucial role in the formation of disulfide bonds in the periplasmic space of bacteria, which is essential for the correct folding and stability of many proteins .

Mode of Action

The compound interacts with its target by inhibiting the function of the DsbB protein . This disruption impairs DsbA-mediated disulfide bond formation, which incapacitates diverse β-lactamases and destabilizes mobile colistin resistance enzymes .

Biochemical Pathways

The affected pathway is the disulfide bond formation pathway in the periplasmic space of bacteria . Disruption of this pathway compromises the integrity of the bacterial cell envelope, affecting the function of several classes of resistance determinants .

Result of Action

The result of the compound’s action is the disruption of cell envelope protein homeostasis in bacteria . This leads to the incapacitation of diverse β-lactamases and destabilization of mobile colistin resistance enzymes , thereby breaking antimicrobial resistance .